Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate
Overview
Description
Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate is a chemical compound that has gained significant attention in the field of scientific research due to its diverse applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Moreover, researchers have identified several future directions for the use of this compound in various fields.
Scientific Research Applications
Medicine
In the medical field, this compound is utilized as a precursor in the synthesis of various pharmacologically active molecules. For instance, it serves as a building block in the development of Ahr modulators . These modulators have potential therapeutic applications in treating diseases by influencing the aryl hydrocarbon receptor pathway, which is known to mediate a variety of physiological responses.
Agriculture
The introduction of fluorine atoms into lead structures of agricultural products is a common modification to improve physical, biological, and environmental properties . Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate can be used to synthesize fluorinated pyridines, which are incorporated into agricultural chemicals to enhance their activity and stability.
Material Science
In material science, this compound finds application in the synthesis of heterocyclic compounds with unique properties. It can be used to create imidazole derivatives, which are important in developing new materials with specific chemical and physical characteristics .
Environmental Science
Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate can be involved in environmental science research, particularly in the study of environmental pollutants and their breakdown products. Its derivatives may be used as standards or reagents in analytical methods to detect and quantify environmental contaminants .
Chemical Synthesis
This compound is a valuable reagent in chemical synthesis, particularly in the construction of complex molecules. It can act as an intermediate in various synthetic pathways, enabling the formation of diverse chemical structures with potential applications in different industries .
Biochemistry
In biochemistry, Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate is used to study enzyme-catalyzed reactions and metabolic pathways. It may serve as a substrate or inhibitor in enzymatic assays, helping to elucidate the mechanisms of biochemical processes .
Pharmacology
The compound’s role in pharmacology is significant, especially in the context of drug development. It is used in the synthesis of compounds that are evaluated for their pharmacological activities, such as their potential use in cancer therapy or as imaging agents for diagnostic purposes .
Radiobiology
Fluorinated derivatives of Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate are of interest in radiobiology. They can be used to create F 18-substituted pyridines, which are promising candidates as imaging agents in positron emission tomography (PET) scans, aiding in the diagnosis and treatment monitoring of various diseases .
Mechanism of Action
Target of Action
Compounds with a similar structure, such as gilteritinib, are known to inhibit flt3 . FLT3 is a receptor tyrosine kinase, mutations of which are common in acute myeloid leukemia (AML). Inhibiting FLT3 can lead to the death of leukemia cells .
Mode of Action
Similar compounds are known to interact with their targets by binding to the active site, thereby inhibiting the function of the target .
Biochemical Pathways
Flt3 inhibitors like gilteritinib are known to affect the flt3 signaling pathway, which plays a crucial role in the proliferation and survival of aml cells .
Result of Action
Flt3 inhibitors can lead to the death of leukemia cells by inhibiting the flt3 signaling pathway .
properties
IUPAC Name |
ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2N2O3/c1-2-15-8(14)6(13)5-7(10)12-4(9)3-11-5/h3H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDHKTKHIZPMIJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=NC=C(N=C1Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3,5-dichloropyrazin-2-yl)-2-oxoacetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(2-oxopyrrolidin-1-yl)propyl]-2-thioxo-2,3-dihydroquinazolin-4(1H)-one](/img/structure/B2980301.png)
![4-Bromo-2-methyl-5-[[(3S,5S)-1-methyl-5-phenylpiperidin-3-yl]amino]pyridazin-3-one](/img/structure/B2980303.png)
![2-Chloro-1-[4-(4-chloro-2-nitrophenyl)piperazin-1-yl]ethan-1-one](/img/structure/B2980306.png)
![6-Phenyl-2-[1-(2-pyridazin-3-yloxyacetyl)piperidin-4-yl]pyridazin-3-one](/img/structure/B2980307.png)
![4,5-Diphenyl-1-prop-2-ynyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazole](/img/structure/B2980313.png)
![N-(2-chloro-5-fluorophenyl)-2-(3-(3,4-dimethylbenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide](/img/no-structure.png)
![4-(1'-Ethyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol](/img/structure/B2980317.png)
![(E)-3-[5-chloro-2-(dimethylamino)-1-(4-methylphenyl)imidazol-4-yl]-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]prop-2-enamide](/img/structure/B2980319.png)